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Compound of Interest

Compound Name: Acid Red 97

Cat. No.: B1218221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the chemical properties of

Acid Red 97 (C.I. 22890), a synthetic double azo dye. It details the compound's chemical

identity, physicochemical characteristics, solubility, spectroscopic data, and reactivity profile.

Standardized experimental protocols for determining these properties are described, and key

data are presented in tabular format for clarity. The guide also includes visualizations of the

chemical structure and relevant experimental workflows, alongside essential safety and

handling information, to support its application in research and development.

Chemical Identity and Structure
Acid Red 97 is a synthetic dye belonging to the double azo class.[1] Its chemical structure

features two azo groups (-N=N-) which act as the primary chromophore responsible for its

color.[2] The presence of sulfonic acid groups enhances its solubility in aqueous solutions.[2][3]

It is registered under CAS number 10169-02-5.[1][4]

The systematic name for Acid Red 97 is disodium 4,4′-bis[(2-hydroxy-1-

naphthalenyl)azo]biphenyl-2,2′-disulfonate.[2][5]

Caption: Chemical Structure of Acid Red 97 (C.I. 22890).
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Acid Red 97 presents as a red to dark red powder.[6][7] It is an organic azo dye with a

complex aromatic structure.[6] Key physicochemical data are summarized in the table below.

Property Value Reference

IUPAC Name

disodium 4,4'-bis[(2-hydroxy-1-

naphthalenyl)azo]biphenyl-

2,2'-disulfonate

[2][5]

Synonyms

C.I. Acid Red 97, C.I. 22890,

Acid Red G, Weak Acid Scarlet

R

[1][4]

CAS Number 10169-02-5 [1][4]

Molecular Formula C₃₂H₂₀N₄Na₂O₈S₂ [1][3][4]

Molecular Weight 698.63 g/mol [1][4][5]

Appearance Red to dark red powder [6][7]

Melting Point > 572 °F (> 300 °C) [7][8]

Density 1.579 g/cm³ (at 20 °C) [9]

LogP -1.119 (at 20 °C) [9]

Solubility Characteristics
The sulfonic acid groups in the molecule impart moderate water solubility.[3] The dye is also

soluble in several organic solvents.
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Solvent Solubility
Appearance of
Solution

Reference

Water
8.85 g/L (at 20 °C);

Moderately soluble
Orange-red [1][6][9]

Ethanol Soluble Orange [1][6][10]

Acetone Soluble Not specified [1][6][10]

Ethylene Glycol Ethyl

Ether
Soluble Not specified [6][9][10]

Spectroscopic Properties
The color of Acid Red 97 arises from electronic transitions within its extensive system of

conjugated double bonds, including the azo linkages and aromatic rings. UV-Visible

spectroscopy is the primary method for its characterization and quantification. The UV-Vis

spectrum of similar red azo dyes shows strong absorption peaks in the ultraviolet (250-350 nm)

and visible (450-550 nm) regions, corresponding to π-π* and n-π* electron transitions of the

benzene rings and azo bonds.[11]

A standardized protocol for analyzing the UV-Vis spectrum of Acid Red 97 involves the

following steps:

Preparation of Stock Solution: Accurately weigh a small amount of Acid Red 97 powder and

dissolve it in a precise volume of a suitable solvent (e.g., deionized water) to create a stock

solution of known concentration.

Preparation of Dilutions: Prepare a series of dilutions from the stock solution to create

standards of varying, known concentrations that fall within the linear range of the

spectrophotometer.

Spectrophotometer Setup: Calibrate a dual-beam UV-Vis spectrophotometer using a cuvette

filled with the pure solvent as a blank reference.

Spectral Scan: Record the absorbance of each standard solution across a specified

wavelength range (e.g., 200-800 nm) to identify the wavelength of maximum absorbance
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(λmax).

Calibration Curve: Plot a graph of absorbance at λmax versus concentration for the standard

solutions. This calibration curve can be used to determine the concentration of unknown

samples. A published study shows the UV-Vis spectrum for Acid Red 97.[12]
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Caption: General workflow for UV-Visible spectroscopic analysis.
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Reactivity and Chemical Behavior
Aqueous solutions of Acid Red 97 are acidic and can neutralize bases in weakly exothermic

reactions.[6][8][9]

With Strong Acid: Adding concentrated hydrochloric acid to an aqueous solution produces a

reddish-brown precipitate.[6][9][10]

With Strong Base: Adding concentrated sodium hydroxide solution results in a reddish

orange-brown solution.[6][9][10]

With Concentrated Sulfuric Acid: The dye dissolves to form a reddish-purple solution, which

turns to a dark peach or deep pink upon dilution.[1][6][10]

With Concentrated Nitric Acid: The dye forms a dark bluish-red solution that subsequently

changes to orange.[1][6][10]

Acid Red 97 is stable under normal temperatures and pressures.[13] However, it is

incompatible with strong oxidizing and reducing agents.[13][14] When heated to

decomposition, it emits toxic fumes, including nitrogen oxides.[3][8][9]

As an azo compound, Acid Red 97 can be explosive when its powder form is suspended in air

at specific concentrations.[6][8][9] Mixing with various substances can lead to the formation of

toxic or flammable gases.[6][9] Explosive combinations can occur with strong oxidizing agents,

metal salts, peroxides, and sulfides.[8][9]

Safety and Handling
Health Hazards: Harmful if swallowed.[13] It may cause irritation to the skin, eyes, and

respiratory tract.[13][15]

Fire Hazards: While flash point data are not available, the compound is considered probably

combustible.[6][8]

Proper management of spills is critical to ensure laboratory safety.

Evacuation and Ventilation: Evacuate non-essential personnel from the area. Ensure the

area is well-ventilated. Avoid generating dust.[16]
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Personal Protective Equipment (PPE): Don appropriate PPE, including chemical safety

goggles, protective gloves, and a respirator.[13][16]

Containment and Cleanup: For small spills, dampen the solid material with water.[8]

Carefully sweep or vacuum the dampened material into a suitable, labeled container for

disposal.[8][13] Use absorbent paper dampened with water to clean up any remaining

residue.[8]

Decontamination: Wash all contaminated surfaces with a soap and water solution.[8] Seal all

contaminated materials (e.g., clothing, absorbent paper) in a vapor-tight plastic bag for

disposal.[8]

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[14]
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Caption: Flowchart for handling a solid spill of Acid Red 97.
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Handling: Handle in a well-ventilated area.[16] Minimize dust generation and accumulation.

[13] Avoid contact with eyes, skin, and clothing.[13] Wash hands thoroughly after handling.

[13]

Storage: Store in a cool, dry, well-ventilated place away from direct sunlight and heat.[17]

Keep containers tightly closed.[16][17] Store separately from incompatible materials like

strong oxidizing agents.[16]

Conclusion
Acid Red 97 is a versatile diazo dye with well-defined chemical and physical properties. Its

solubility in water and various organic solvents, combined with its distinct spectroscopic

signature, makes it suitable for applications in dyeing industries, including leather and textiles,

and as a component in the preparation of fluorescent nanoparticles for imaging.[4][6][17] A

thorough understanding of its reactivity, particularly with strong acids, bases, and oxidizing

agents, is crucial for its safe handling and application. The provided data and protocols offer a

foundational guide for professionals utilizing this compound in scientific research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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